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Compound of Interest

Compound Name: Emavusertib Mesylate
CAS No.: 2376399-40-3
Cat. No.: B15610265

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Emavusertib Mesylate (also known as CA-4948) is a potent, orally bioavailable small
molecule that acts as a dual inhibitor of Interleukin-1 Receptor-Associated Kinase 4 (IRAK4)
and FMS-like Tyrosine Kinase 3 (FLT3)[1][2]. Its mechanism of action involves the blockade of
the MYD88 signaling pathway, which subsequently inhibits the activation of Nuclear Factor-
kappa B (NF-kB)[3][4][5]. This inhibition leads to a reduction in pro-inflammatory cytokine
production and induces apoptosis in cancer cells, making it a promising therapeutic agent for
various hematological malignancies, including those with MYD88 or FLT3 mutations[1][3][6][7].
These application notes provide detailed protocols for the use of Emavusertib Mesylate in
common cell culture experiments to assess its efficacy and mechanism of action.

Mechanism of Action
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Emavusertib targets and binds to the kinase activity of IRAK4, a crucial component of the Toll-
like receptor (TLR) and IL-1 receptor (IL-1R) signaling pathways[4][6]. In malignancies with
activating mutations in MYD88, IRAK4 is constitutively active, leading to downstream activation
of NF-kB and subsequent cell proliferation and survival[3][6][8]. By inhibiting IRAK4,
Emavusertib effectively blocks this signaling cascade[3][4]. Additionally, Emavusertib inhibits
FLT3, a receptor tyrosine kinase often mutated in acute myeloid leukemia (AML), thereby
demonstrating anti-leukemic activity[2][3].
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Emavusertib inhibits the IRAK4 signaling pathway.
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Data Presentation

Table 1: In Vitro Activity of Emavusertib Mesylate in

Cancer Cell Lines

Cell Line Cancer Type Genotype IC50 Reference
Acute Myeloid

MOLM-14 _ FLT3-ITD/KD 58-200 nM [3]
Leukemia (AML)
Acute Myeloid

MV4-11 _ FLT3-ITD 58-200 nM [3]
Leukemia (AML)
Diffuse Large B-

OCI-Ly10 cell Lymphoma MYD88 mutant 1.5uM [5]
(DLBCL)
Marginal Zone

Karpasl1718 Lymphoma MYD88 L265P 3.72 uM [1]
(MZL)

o ) Marginal Zone
Ibrutinib-resistant L h Vari 15 UM 1
mphoma aries -

MZL ymp H

(MZL)
<250 nM

Monocytic Cell - )

THP-1 L Not specified (cytokine [5]

ine
release)

Experimental Protocols

Protocol 1: Preparation of Emavusertib Mesylate Stock

and Working Solutions

This protocol details the preparation of stock and working solutions of Emavusertib Mesylate

for in vitro experiments.
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Weigh Emavusertib
Mesylate Powder

Dissolve in DMSO
to make 10 mM stock

Vortex until fully
dissolved

Aliguot into single-use
tubes

Store at -20°C or -80°C

|
|
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|
v

Thaw one aliquot at
room temperature

Perform serial dilutions
in culture medium

Use in Cell Culture

Seed and treat cells
with Emavusertib

Harvest both floating and
adherent cells

Wash cells twice
with cold PBS

Resuspend in
Annexin V Binding Buffer

Add Annexin V-FITC
and Propidium lodide

Incubate for 15 min
at RT in the dark

Analyze by
Flow Cytometry

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved.

5/7 Tech Support


https://www.benchchem.com/product/b15610265/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-emavusertib-mesylate-in-cell-culture-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610265?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. onclive.com [onclive.com]

3. IRAK-4 inhibition: emavusertib for the treatment of lymphoid and myeloid malignancies -
PMC [pmc.ncbi.nlm.nih.gov]

¢ 4. Facebook [cancer.gov]
¢ 5. medchemexpress.com [medchemexpress.com]
e 6. curis.com [curis.com]

e 7. Targeted Therapy Emavusertib Shows Activity in Patients With MDS or AML With Specific
Mutations - The ASCO Post [ascopost.com]

¢ 8. Targeting IRAK4 with Emavusertib in Lymphoma Models with Secondary Resistance to
PI3K and BTK Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Application Notes and Protocols for Emavusertib
Mesylate in Cell Culture Experiments]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15610265/docs#application-notes-and-protocols-for-
emavusertib-mesylate-in-cell-culture-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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